Cas no 872862-46-9 (N-ethyl-N-(4-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-ethyl-N-(4-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872862-46-9
• MF: C₂₇H₃₁N₃O₃
• MW: 445.55334687233
• CID: 5509907
• Update Time: 2025-10-17

N-ethyl-N-(4-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(4-ethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-ethyl-N-(4-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C27H31N3O3/c1-3-20-12-14-21(15-13-20)30(4-2)27(33)26(32)23-18-29(24-11-7-6-10-22(23)24)19-25(31)28-16-8-5-9-17-28/h6-7,10-15,18H,3-5,8-9,16-17,19H2,1-2H3
• InChI Key： LNWRIZFBXYEJBO-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=C(CC)C=C1)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Additional information on N-ethyl-N-(4-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Research Briefing on N-ethyl-N-(4-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS: 872862-46-9)

In recent years, the compound N-ethyl-N-(4-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS: 872862-46-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex indole-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The unique structural features of this compound, including the piperidin-1-yl and indol-3-yl moieties, contribute to its bioactivity and specificity.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One key area of investigation has been its role as a potential inhibitor of kinases and other signaling proteins involved in cancer progression. Preliminary in vitro and in vivo studies have demonstrated that 872862-46-9 exhibits selective inhibition of certain kinase targets, leading to reduced proliferation of cancer cells. These findings suggest that this compound could serve as a lead molecule for the development of novel anticancer therapies.

The synthesis and optimization of 872862-46-9 have also been a focal point of recent research. Advanced synthetic routes have been developed to improve the yield and purity of the compound, enabling more robust pharmacological evaluations. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key functional groups that enhance its bioactivity and reduce off-target effects. These efforts have provided valuable insights into the molecular design of derivatives with improved therapeutic profiles.

Another noteworthy aspect of 872862-46-9 is its potential application in neurodegenerative diseases. Recent findings indicate that this compound may modulate pathways associated with neuroinflammation and oxidative stress, which are critical factors in diseases such as Alzheimer's and Parkinson's. Experimental models have shown that 872862-46-9 can attenuate neuroinflammatory responses and protect neuronal cells from damage, highlighting its multifunctional therapeutic potential.

Despite these promising results, challenges remain in the clinical translation of 872862-46-9. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Researchers are also exploring formulation strategies to enhance the delivery and efficacy of this compound in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 872862-46-9-based therapies.

In conclusion, N-ethyl-N-(4-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS: 872862-46-9) represents a promising candidate for therapeutic development in oncology and neurodegenerative diseases. Continued research into its mechanisms of action, optimization of its chemical structure, and evaluation of its safety profile will be essential to unlock its full potential. This compound exemplifies the innovative strides being made in chemical biology and underscores the importance of interdisciplinary collaboration in advancing drug discovery.